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Compound of Interest

Atrazine-3-mercaptopropanoic
Compound Name: ]
acid

cat. No.: B12371089

CAS Number: 125454-31-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atrazine-3-mercaptopropanoic acid, a
key hapten used in the development of immunoassays for the detection of the herbicide
atrazine. This document details its chemical properties, a comprehensive experimental protocol
for its synthesis, and its primary application in immunoassay development.

Chemical and Physical Properties

Atrazine-3-mercaptopropanoic acid is a derivative of atrazine, modified to include a
carboxylic acid functional group, enabling its conjugation to carrier proteins for antibody
production.
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Property Value Source
CAS Number 125454-31-1 [1]
Molecular Formula C11H19Ns502S [1]
Molecular Weight 285.37 g/mol Calculated

O=C(0)CCSC1=NC(NCC)=NC
SMILES [1]
(NC(C)C)=N1

] o Hapten for immunoassay
Primary Application [2][3]
development

7.5 ng/mL for polyclonal
IC50 Value _ [1]
antibody 1

Synthesis of Atrazine-3-mercaptopropanoic Acid

The following is a detailed experimental protocol for the synthesis of Atrazine-3-
mercaptopropanoic acid, adapted from the method described by Goodrow et al.[2][3].

Materials and Reagents:

e Technical grade atrazine

e 3-mercaptopropanoic acid

e Potassium hydroxide (KOH)

e Nitrogen gas

e 5% Sodium bicarbonate (NaHCO3) solution
e Chloroform

e 6 N Hydrochloric acid (HCI)

o Methanol
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e Thin-layer chromatography (TLC) plate (silica gel GF/UV 254)

o TLC mobile phase: n-hexane:ethyl acetate:acetic acid (50:45:5)

Experimental Procedure:

e Reaction Setup: To a stirred solution of 5.01 mmol of technical grade atrazine, add 5.4 mmol
of 3-mercaptopropanoic acid and 10.8 mmol of KOH.[2]

o Reflux: The reaction mixture is refluxed under a nitrogen atmosphere for 5 hours, during
which a white solid will form.[2]

¢ Reaction Monitoring: The progress of the reaction can be monitored by TLC using a mobile
phase of n-hexane:ethyl acetate:acetic acid (50:45:5).[2]

o Work-up:
o After the reaction is complete, the residue is dissolved in 25 mL of 5% NaHCOs.[2]

o This aqueous solution is then washed three times with 10 mL of chloroform to remove
unreacted atrazine and other non-polar impurities.[2]

o Precipitation: The aqueous layer is acidified to a pH of 2.0 with 6 N HCI. This will cause the
Atrazine-3-mercaptopropanoic acid to precipitate out of the solution as a white solid.[2]

 Purification:
o The white precipitate is collected by filtration.
o The collected solid is washed with distilled water and then dried.[2]

o For further purification, the precipitate can be dissolved in methanol and then allowed to
evaporate at 37°C to form crystals.[2]

o Purity Check: The purity of the final product can be determined by High-Performance Liquid
Chromatography (HPLC).[2]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12371089?utm_src=pdf-custom-synthesis
https://immunomart.com/product/atrazine-3-mercaptopropanoic-acid/
https://www.researchgate.net/figure/Synthesis-of-atrazine-derivative-MPAD-and-its-conjugation-with-protein_fig1_259622877
https://pubs.acs.org/doi/pdf/10.1021/jf00094a016
https://www.benchchem.com/product/b12371089#cas-number-for-atrazine-3-mercaptopropanoic-acid
https://www.benchchem.com/product/b12371089#cas-number-for-atrazine-3-mercaptopropanoic-acid
https://www.benchchem.com/product/b12371089#cas-number-for-atrazine-3-mercaptopropanoic-acid
https://www.benchchem.com/product/b12371089#cas-number-for-atrazine-3-mercaptopropanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12371089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

